Cas no 52101-33-4 (2-Furancarboxaldehyde,3,4-diphenyl-)

• Product Name: 2-Furancarboxaldehyde,3,4-diphenyl-
• CAS No: 52101-33-4
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 383471
• PubChem ID: 296686
• Update Time: 2025-04-19

2-Furancarboxaldehyde,3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,3,4-diphenyl-
• 3,4-diphenylfuran-2-carbaldehyde
• 3,4-diphenyl-2-furaldehyde
• AC1L6QH4
• AG-B-92358
• CTK7I0597
• NSC167137
• NSC-167137
• SBB100414
• 52101-33-4
• DTXSID70304744
• SCHEMBL3977617

• Inchi： 1S/C17H12O2/c18-11-16-17(14-9-5-2-6-10-14)15(12-19-16)13-7-3-1-4-8-13/h1-12H
• InChI Key： PEZWWEIFKFLIFR-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(=C1C=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.08376
• Monoisotopic Mass: 248.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 401.6°Cat760mmHg
• Flash Point: 125.7°C
• Refractive Index: 1.611
• PSA: 30.21
• LogP: 4.42610